Cas no 100134-83-6 (1H-Carbazole, 2,3,4,4a,9,9a-hexahydro-6-nitro-)

• Product Name: 1H-Carbazole, 2,3,4,4a,9,9a-hexahydro-6-nitro-
• CAS No: 100134-83-6
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 3033761
• PubChem ID: 12814607
• Update Time: 2025-04-21

1H-Carbazole, 2,3,4,4a,9,9a-hexahydro-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Carbazole, 2,3,4,4a,9,9a-hexahydro-6-nitro-
• 6-Nitro-2,3,4,4a,9,9a-hexahydro-1H-carbazole
• 2,3,4,4a,9,9a-hexahydro-6-nitro-1H-Carbazole
• DTXSID101256794
• 100134-83-6

• Inchi： 1S/C12H14N2O2/c15-14(16)8-5-6-12-10(7-8)9-3-1-2-4-11(9)13-12/h5-7,9,11,13H,1-4H2
• InChI Key： ODASCGHTGXXAHG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)C1CCCCC1N2)=O

Computed Properties

• Exact Mass: 218.105527694Da
• Monoisotopic Mass: 218.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.9Ų